Cas no 1368593-88-7 (2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine
• CAS No: 1368593-88-7
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5957736
• PubChem ID: 82469593
• Update Time: 2025-05-19

2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine
• EN300-1983606
• 1368593-88-7

• Inchi： 1S/C10H13ClFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,6,13H2,1-2H3
• InChI Key： ZAPMXZJFTODJDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)CN)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine

2-(3-Chloro-4-Fluorophenyl)-2-Methylpropan-1-Amine: A Comprehensive Overview

The compound 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine, identified by the CAS number 1368593-88-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a substituted phenyl group and an amine functional group. The presence of chlorine and fluorine substituents on the aromatic ring imparts distinct electronic properties, making it a versatile compound with potential applications in various chemical industries.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The substitution pattern on the phenyl ring, specifically the 3-chloro and 4-fluoro groups, plays a crucial role in determining its reactivity and selectivity in chemical reactions. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly in the design of drugs targeting specific receptors or enzymes.

The synthesis of 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for further functionalization.

In terms of chemical properties, this compound exhibits interesting behavior in both acidic and basic environments. The amine group can act as a nucleophile or base, depending on the reaction conditions, while the halogen substituents on the phenyl ring enhance its ability to participate in electrophilic aromatic substitution reactions. Recent research has focused on optimizing these reactions to improve efficiency and reduce byproduct formation.

The application of CAS 1368593-88-7 extends beyond pharmaceuticals. It has shown promise in materials science, particularly in the development of advanced polymers and coatings. The ability to tailor its reactivity through precise control of substituent positions makes it a valuable building block for constructing complex molecular architectures.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its interaction with various catalysts and substrates, aiding in the design of more efficient synthetic pathways. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of such compounds.

In conclusion, 2-(3-chloro-4-fluorophenyl)-2-methylpropan-1-amine stands out as a versatile and intriguing molecule with wide-ranging applications. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities, this compound is poised to make significant contributions to various fields within science and industry.